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Compound of Interest

Compound Name: Dibenzylamine

Cat. No.: B1670424 Get Quote

Dibenzylamine is a colorless to light yellow oily liquid with a characteristic ammonia-like odor.

It is highly miscible with most organic solvents like ethanol and ether but has very limited

solubility in water. Its chemical and physical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₄H₁₅N

Molecular Weight 197.28 g/mol

CAS Number 103-49-1

Appearance
Colorless to light yellow oily

liquid

Odor Ammonia-like

Melting Point -26 °C

Boiling Point 300 °C (at 760 mmHg)

143-145 °C (at 7.5 Torr)

Density 1.026 g/mL (at 25 °C)

Refractive Index (n²⁰/D) 1.574

Water Solubility 0.05 g/L (at 20 °C)

pKa 8.52 (at 25 °C)

Flash Point 143 °C (290 °F)

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents, acids,

acid chlorides, and acid

anhydrides.

Synthesis of Dibenzylamine
Dibenzylamine can be synthesized through several routes, each with distinct advantages

regarding yield, purity, and scalability. The most common industrial methods include the

reductive amination of benzaldehyde, the reaction of benzyl chloride with ammonia, and the

hydrogenation of benzonitrile.
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Primary Reactants

Key Reagents

Benzaldehyde

Dibenzylamine

Reductive Amination

Benzyl Chloride

Alkylation

Benzonitrile

Hydrogenation

Ammonia / NH4OH H2 / Catalyst

Click to download full resolution via product page

Caption: Key synthetic routes to Dibenzylamine.

Table 2: Comparison of Major Dibenzylamine Synthesis Methods
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Synthesis
Method

Key
Reactants

Typical
Conditions

Advantages
Disadvanta
ges

Reference(s
)

Reductive

Amination

Benzaldehyd

e, Ammonium

Hydroxide

60-120 °C,

0.5-2.0 MPa

H₂, Catalyst

Good yield,

uses easily

handled

ammonia

source,

reduces

wastewater.

Requires

pressure

equipment.

Alkylation

Benzyl

Chloride,

Liquid

Ammonia,

Ethanol

Controlled

alkaline

conditions

Established

industrial

process.

Can produce

a mixture of

primary,

secondary,

and tertiary

amines

requiring

separation.

Hydrogenatio

n

Benzonitrile,

Hydrogen

Raney Nickel

or Platinum

catalyst, <115

p.s.i.a.

Can be tuned

to favor

dibenzylamin

e over

benzylamine.

Often

produces by-

products that

require

careful

separation.

Experimental Protocol: Synthesis via Reductive
Amination of Benzaldehyde
This protocol is based on a clean synthesis process that minimizes industrial waste.

Materials:

Benzaldehyde

Ammonium hydroxide (25-40% mass concentration)
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Hydrogen gas (H₂)

Catalyst (e.g., Raney Nickel or Palladium on Carbon)

Optional: C1-C4 alcohol (e.g., ethanol) as a solvent

Procedure:

Charge a high-pressure reactor with benzaldehyde, ammonium hydroxide (molar ratio of

ammonia to benzaldehyde between 2.0-5.0:1), and the catalyst.

If desired, add a C1-C4 alcohol as an organic solvent.

Seal the reactor and purge it with nitrogen, followed by hydrogen gas.

Pressurize the reactor with hydrogen to 0.5-2.0 MPa.

Heat the mixture to 60-120 °C while stirring vigorously.

Maintain the reaction for 20-70 minutes.

After the reaction period, cool the reactor to room temperature and carefully vent the excess

hydrogen.

Filter the reaction mixture to recover the catalyst, which can be reused.

Transfer the filtrate to a separatory funnel. The mixture will separate into two layers.

Isolate the organic layer containing the dibenzylamine product. The aqueous layer

containing excess ammonium hydroxide can be recycled.

The crude dibenzylamine can be purified further by vacuum distillation.

Key Reactions and Applications as an Intermediate
Dibenzylamine's nucleophilic secondary amine functionality, sterically hindered by two benzyl

groups, makes it a versatile intermediate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b1670424?utm_src=pdf-body
https://www.benchchem.com/product/b1670424?utm_src=pdf-body
https://www.benchchem.com/product/b1670424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmaceuticals

Industrial Chemicals

Synthetic Chemistry

Dibenzylamine
(Intermediate)

Synthetic Penicillins

Linezolid Synthesis

Anticonvulsant Agents

Antileishmanial Drugs

ZBEC Accelerator

TBZTD Accelerator

Corrosion Inhibitors

N-Protecting Group
(β-Lactams)

Buchwald-Hartwig
Coupling Substrate

α-Carbanion Chemistry

Click to download full resolution via product page

Caption: Applications of Dibenzylamine as a core intermediate.
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Role in Pharmaceutical Synthesis
Dibenzylamine is a key building block in the synthesis of several pharmaceuticals.

Antibiotics: It is used in the manufacturing of synthetic penicillins and the antibiotic linezolid.

Anticonvulsants: Dibenzylamine itself exhibits anticonvulsant effects by blocking NMDA-

evoked currents and serves as a scaffold for related drugs.

Antiparasitic Agents: Derivatives of dibenzylamine have shown promising anti-leishmanial

activity by targeting Leishmania topoisomerase I.

Application as a Protecting Group
The dibenzylamino group is an effective protecting group for primary amines in multi-step

organic synthesis. It is particularly useful in the preparation of β-lactam pseudopeptides, where

its presence can direct stereoselectivity during cyclization reactions. The group is stable to a

range of reaction conditions and can be removed via catalytic hydrogenation.

Industrial Applications
Beyond pharmaceuticals, dibenzylamine is widely used in industry.

Rubber Vulcanization: It is a precursor to efficient and non-toxic vulcanization accelerators

like zinc dibenzyldithiocarbamate (ZBEC) and tetrabenzylthiuram disulfide (TBZTD). These

accelerators are favored because they reduce the formation of harmful nitrosamines during

rubber processing.

Corrosion Inhibition: It is employed as a corrosion inhibitor.

Other Uses: It also serves as an intermediate for dyes, polymers, and agrochemicals.

Experimental Protocol: α-Substitution via Carbanion
Intermediate
This protocol demonstrates the utility of dibenzylamine in C-C bond formation by generating a

carbanion alpha to the nitrogen. The amine must first be converted to an N-nitroso or N-

benzoyl derivative to activate the α-protons.
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Materials:

N-Nitrosodibenzylamine

Lithium diisopropylamide (LDA) in Tetrahydrofuran (THF)

Anhydrous THF

Electrophile (e.g., Methyl iodide)

Saturated aqueous NH₄Cl solution

Procedure:

Dissolve N-nitrosodibenzylamine in anhydrous THF in a flame-dried, three-necked flask

under a nitrogen atmosphere.

Cool the solution to -78 °C in a dry ice/acetone bath.

Add a solution of LDA in THF dropwise to the cooled solution. The formation of the carbanion

is often indicated by a color change.

Stir the mixture at -78 °C for a specified time (e.g., 4 minutes) to ensure complete carbanion

formation.

Add the electrophile (e.g., methyl iodide) dropwise to the solution.

Allow the reaction to proceed at -78 °C for several hours or until TLC analysis indicates the

consumption of the starting material.

Quench the reaction by adding a saturated aqueous solution of NH₄Cl.

Warm the mixture to room temperature and extract the product with an organic solvent (e.g.,

diethyl ether).

Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and

concentrate under reduced pressure.
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Purify the resulting α-substituted product by column chromatography.

Purification Methods
Crude dibenzylamine is often colored and contains by-products from its synthesis. Vacuum

distillation is the standard method for purification.

Decolorizing Distillation
For applications requiring a high degree of purity and a colorless product (Hazen color number

< 100), a specialized distillation process is used. This involves adding 0.01 to 15% by weight of

an additive, such as an ammonium chloride or a high-boiling point amine, to the crude

dibenzylamine before distillation. This procedure prevents decomposition and discoloration at

high temperatures.

Experimental Protocol: Purification by Vacuum
Distillation
Materials:

Crude dibenzylamine

Distillation apparatus with a vacuum adapter

Vacuum pump

Heating mantle

Procedure:

Set up the distillation apparatus. Ensure all glass joints are properly sealed with vacuum

grease.

Charge the distillation flask with crude dibenzylamine.

Slowly apply vacuum to the system.

Begin heating the distillation flask gently with a heating mantle.
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Collect and discard any initial low-boiling fractions.

Collect the main fraction of pure dibenzylamine, which distills at approximately 143-145 °C

at 7.5 Torr.

Stop the distillation before the flask distills to dryness to avoid the concentration of high-

boiling impurities.

Cool the system to room temperature before releasing the vacuum.

Store the purified, colorless dibenzylamine under an inert atmosphere (e.g., nitrogen) to

prevent oxidation and discoloration.

Spectroscopic and Analytical Data
Characterization of dibenzylamine is typically performed using NMR, IR, and mass

spectrometry.

Table 3: ¹H NMR Spectroscopic Data (300 MHz, CDCl₃)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.20 - 7.40 Multiplet 10H
Aromatic protons

(C₆H₅)

3.82 Singlet 4H
Methylene protons (-

CH₂-)

1.70 Broad Singlet 1H Amine proton (-NH-)

(Data adapted from

typical spectra; exact

shifts may vary)

Table 4: Key IR Absorption Bands (Film)
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Wavenumber (cm⁻¹) Description of Vibration

3300 - 3500 N-H stretch (weak)

3020 - 3080 Aromatic C-H stretch

2800 - 2950 Aliphatic C-H stretch

1450 - 1600 Aromatic C=C bending

1117 C-N stretch

690 - 750 Aromatic C-H out-of-plane bend

(Data sourced from NIST Chemistry WebBook

and other spectral databases)

Table 5: Mass Spectrometry Data (Electron Ionization)

m/z Interpretation

197 [M]⁺ (Molecular ion)

106 [C₇H₈N]⁺ (Loss of benzyl radical)

91 [C₇H₇]⁺ (Tropylium ion, base peak)

77 [C₆H₅]⁺ (Phenyl cation)

(Data sourced from NIST Chemistry WebBook)

Safety and Handling
Dibenzylamine is a hazardous substance and must be handled with appropriate precautions.

Hazards: Harmful if swallowed. Causes severe skin burns and eye damage. It is also very

toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, tightly fitting safety

goggles, a face shield, and protective clothing.
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Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid breathing vapors

or mists. Keep away from incompatible materials such as strong oxidizing agents and acids.

Storage: Store in a cool, dark, and well-ventilated place in a tightly sealed container under an

inert atmosphere. Store locked up.

Spills: In case of a spill, clear the area, wear appropriate PPE, and contain the spill with an

inert absorbent material. Dispose of as hazardous waste according to local regulations.

Conclusion
Dibenzylamine is a cornerstone chemical intermediate with significant value in both industrial

and research settings. Its well-established synthesis routes and versatile reactivity make it

indispensable for producing a wide range of products, from life-saving pharmaceuticals to high-

performance industrial materials. For professionals in drug development and chemical

synthesis, a thorough understanding of its properties, reaction mechanisms, and handling

requirements is essential for leveraging its full potential safely and effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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